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For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide provides a detailed overview of 3-methylbenzoyl halides, with a primary
focus on 3-methylbenzoyl chloride due to the limited availability of data on 3-methylbenzoyl
fluoride. Acyl halides are a class of organic compounds that are widely utilized in organic
synthesis, including in the development of pharmaceutical agents. They serve as reactive
intermediates for the formation of esters, amides, and other carbonyl derivatives. This
document consolidates key chemical data, and structural information to support researchers
and professionals in the field of drug development and chemical synthesis.

Nomenclature and Identification

The systematic naming of acyl halides follows the IUPAC (International Union of Pure and
Applied Chemistry) conventions. The compound "3-methylbenzoyl fluoride" would be the acyl
fluoride derivative of 3-methylbenzoic acid. However, the more commonly referenced and
commercially available compound is 3-methylbenzoyl chloride.

IUPAC Name: 3-methylbenzoyl chloride[1][2]
Synonyms:

e m-Toluoyl chloride[1][2][3]
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» Benzoyl chloride, 3-methyl-[1][2]

e m-toluenecarbonyl chloride[1]

e meta-toluoyl chloride[1]

o 3-Toluoyl chloride[2][3]

e m-Methylbenzoyl chloride[2][3]

e m-Toluyl chloride[2][3]

» meta Methyl benzoyl chloride[2][3]

e 3-Methyl-Benzoyl Chloride[1]

3-methylbenzoic acid chloride[1]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 3-methylbenzoyl
chloride. This data is essential for its handling, application in experimental settings, and for
computational modeling.

Property Value Source
Molecular Formula C8H7CIO [1][2]
Molecular Weight 154.59 g/mol [1]

CAS Number 1711-06-4 (11121131141
Appearance Clear yellow Liquid [5]
Density 1.250 g/cm3 [5]

Boiling Point 223.4 °C at 760 mmHg [5]

Flash Point 88.9 °C [5]
Refractive Index 1.531-1.533 [5]
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Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of 3-methylbenzoyl halides are
typically found in specialized chemical literature and patents. A general laboratory-scale
synthesis of an acyl chloride like 3-methylbenzoyl chloride from the corresponding carboxylic
acid (3-methylbenzoic acid) would typically involve refluxing the carboxylic acid with a
chlorinating agent such as thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2). The reaction is
often performed in an inert solvent. Purification is usually achieved by distillation under reduced

pressure.

Due to the reactive nature of acyl halides, all manipulations should be carried out in a well-
ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses)
must be worn. These compounds are sensitive to moisture and will hydrolyze to the
corresponding carboxylic acid.

Logical Relationships in Synthesis

The following diagram illustrates the general synthetic relationship between a substituted
benzoic acid and its corresponding acyl halide derivatives, which are key intermediates in the
synthesis of other carbonyl compounds.

General Synthesis Pathway of Benzoyl Halide Derivatives
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Caption: Synthetic pathways from 3-methylbenzoic acid to its acyl halide derivatives and
subsequent products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15395457?utm_src=pdf-body-img
https://www.benchchem.com/product/b15395457?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbenzoyl-chloride
https://webbook.nist.gov/cgi/inchi?ID=C1711064&Mask=80
https://www.chemeo.com/cid/11-982-9/Benzoyl-chloride-3-methyl
https://www.chemeo.com/cid/11-982-9/Benzoyl-chloride-3-methyl
https://www.bldpharm.com/products/1711-06-4.html
https://www.echemi.com/produce/pr220729323251-3-fluoro-4-methylbenzoyl-chloride.html
https://www.benchchem.com/product/b15395457#3-methylbenzoyl-fluoride-iupac-name-and-synonyms
https://www.benchchem.com/product/b15395457#3-methylbenzoyl-fluoride-iupac-name-and-synonyms
https://www.benchchem.com/product/b15395457#3-methylbenzoyl-fluoride-iupac-name-and-synonyms
https://www.benchchem.com/product/b15395457#3-methylbenzoyl-fluoride-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15395457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact
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